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Compound of Interest

Compound Name: Dinoprost-13C5

Cat. No.: B12384727

For researchers, scientists, and drug development professionals, this technical guide provides
an in-depth overview of Dinoprost-13C5, including a representative Certificate of Analysis,
detailed analytical methodologies, and an exploration of its associated signaling pathways.

Dinoprost, also known as Prostaglandin F2a (PGF2a), is a naturally occurring prostaglandin
involved in a wide range of physiological processes. Its isotopically labeled form, Dinoprost-
13C5, serves as an invaluable internal standard for quantitative analysis in various biological
matrices, ensuring accuracy and precision in experimental results.

Representative Certificate of Analysis

While a specific Certificate of Analysis for each batch of Dinoprost-13C5 should be obtained
from the supplier, the following table summarizes the typical data and purity specifications for
this compound.
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Parameter

Specification

Chemical Name

(2)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-
hydroxyoct-1-enyl]cyclopentyl]hept-5-enoic acid-
13C5

Molecular Formula C1513CsH3405
Molecular Weight 359.5 g/mol
Appearance White to off-white crystalline solid

Purity (by HPLC/MS)

>95%][1]

Isotopic Purity

=>99% 13C incorporation

Solubility Soluble in DMSO[1]
Storage Store at -20°C[1]

) 2 years from the date of analysis when stored
Shelf Life

properly[1]

Analytical Methodologies

Accurate quantification of Dinoprost-13C5 and its unlabeled counterpart is crucial for research

and clinical applications. Ultra-High-Performance Liquid Chromatography coupled with Tandem

Mass Spectrometry (UHPLC-MS/MS) is a widely used and highly sensitive method for this

purpose.

Experimental Protocol: UHPLC-MS/MS Analysis

This protocol provides a general framework for the determination of Dinoprost. Optimization

may be required based on the specific instrumentation and matrix.

1. Sample Preparation:

o Standard Solutions: Prepare stock solutions of Dinoprost and Dinoprost-13C5 (as an

internal standard) in methanol at a concentration of 100 pg/mL.[2]
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» Calibration Curve: Serially dilute the stock solutions to create a calibration curve ranging
from 0.1 to 10 pg/mL.

o Matrix Samples: For biological samples, a protein precipitation or solid-phase extraction step
may be necessary to remove interferences.

2. Chromatographic Conditions:

e Column: A C18 reversed-phase column (e.g., 1.7 um particle size, 2.1 mm internal diameter)
IS suitable.

» Mobile Phase: A gradient elution with water (A) and acetonitrile (B), both containing a small
amount of formic acid (e.g., 0.1%), is typically used.

o Flow Rate: A constant flow rate of 0.3 mL/min is recommended.

o Column Temperature: Maintain the column at a constant temperature (e.g., 40°C).
3. Mass Spectrometry Conditions:

« lonization: Electrospray ionization (ESI) in negative ion mode is commonly used.

o Detection: Multiple Reaction Monitoring (MRM) is employed for quantification, monitoring
specific precursor-to-product ion transitions for both Dinoprost and Dinoprost-13C5.

The following diagram illustrates the general workflow for the UHPLC-MS/MS analysis of
Dinoprost.
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A generalized workflow for the quantitative analysis of Dinoprost using UHPLC-MS/MS.

Signaling Pathways of Dinoprost (Prostaglandin
F2a)

Dinoprost exerts its biological effects by binding to and activating the Prostaglandin F2a
receptor (FP receptor), a G protein-coupled receptor (GPCR). This activation triggers a

cascade of intracellular signaling events that mediate its diverse physiological functions,
including smooth muscle contraction and the regulation of uterine proteins.

The binding of Dinoprost to the FP receptor primarily activates Gq proteins, leading to the
stimulation of Phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-
bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3
mobilizes intracellular calcium, while DAG activates Protein Kinase C (PKC).

Downstream of these initial events, several other signaling pathways are modulated, including
the Mitogen-Activated Protein Kinase (MAPK) pathways (ERK and p38), the Phosphoinositide
3-Kinase (PI13K) pathway, and the NF-kB and Calcineurin/NFAT pathways. The specific
combination of activated pathways can vary depending on the cell type and physiological
context, leading to a wide range of cellular responses.

The following diagram illustrates the principal signaling pathways activated by Dinoprost.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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